Cas no 27038-56-8 (2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl-)

• Product Name: 2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl-
• CAS No: 27038-56-8
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 2838682
• PubChem ID: 597265
• Update Time: 2024-03-01

2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one, 8-chloro-1,3-dihydro-4-methyl-

• Inchi： 1S/C10H9ClN2O/c1-6-4-10(14)13-9-5-7(11)2-3-8(9)12-6/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： FFOCVCLAZSLGTG-UHFFFAOYSA-N
• SMILES： N1C2=CC(Cl)=CC=C2N=C(C)CC1=O

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines